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Compound of Interest

Compound Name: Folic acid, methyl-

Cat. No.: B1673526

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling of Folic acid,
methyl-, also known as L-Methylfolate or 5-Methyltetrahydrofolic acid. Adherence to these
procedures is essential for ensuring the safety of all laboratory personnel and the integrity of
research activities.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling Folic
acid, methyl-.[1][2][3][4]
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Protection Type

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]

Protects against dust,

splashes, and mists.[1]

Skin Protection

- Gloves: Compatible,
chemical-impermeable gloves
(e.g., nitrile, neoprene).[1][2][4]
- Clothing: Fire/flame resistant
and impervious clothing; lab
coat.[1][4]

Prevents skin contact, which
may cause an allergic skin
reaction.[2][4][5] Contaminated
work clothing should not be

allowed out of the workplace.

[2][5]

Respiratory Protection

A full-face respirator or a
NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.[1]

[4]

Protects against inhalation of
dust, fumes, gases, mists, and
vapors.[1][2][4][5]

Operational Plan for Handling and Disposal

This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of Folic acid, methyl-.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

» Storage: Store the container in a tightly closed, dry, cool, and well-ventilated place.[2] Keep it

away from incompatible materials such as strong oxidizing agents.[5] The recommended

storage temperature is often -20°C for powder forms.[3]

Handling and Use
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» Engineering Controls: Handle the substance in a well-ventilated area.[2] The use of a
mechanical exhaust system is required.[4] Ensure a safety shower and eye wash station are
readily accessible.[3][4]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke
when using this product.[3] Wash hands thoroughly after handling.[3][4]

o Safe Practices: Avoid the formation of dust and aerosols.[2][3] Use non-sparking tools to
prevent fire caused by electrostatic discharge.[2]

Spill Management

o Personal Precautions: In case of a spill, wear the prescribed personal protective equipment,
including chemical impermeable gloves.[1][2]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[1]

o Clean-up: Collect the spilled material and place it in a suitable, closed container for disposal.
[1][2] Use spark-proof tools and explosion-proof equipment.[1][2]

Disposal Plan

o Waste Characterization: Dispose of the substance and its container in accordance with all
applicable local, state, and federal regulations.

¢ Disposal Method: One recommended method is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
exhaust.[4]

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for safely handling
Folic acid, methyl- in a laboratory setting.
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Caption: Procedural workflow for the safe handling of Folic acid, methyl-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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